N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C23H26F3N3O2/c1-28-9-8-18-14-17(4-7-20(18)28)21(29-10-12-31-13-11-29)15-27-22(30)16-2-5-19(6-3-16)23(24,25)26/h2-7,14,21H,8-13,15H2,1H3,(H,27,30)
• InChI Key: UOXVNCNGWVODJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=C(C=C3)C(F)(F)F)N4CCOCC4
• Molecular Formula: C23H26F3N3O2
• Molecular Weight: 433.5 g/mol

Description

N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-4-(trifluoromethyl)benzamide, also known as MIB-1, is a chemical compound that has gained significant attention in scientific research due to its potential application in cancer treatment. MIB-1 is a small molecule inhibitor that targets the cell cycle regulatory protein, Ki-67, which is overexpressed in various types of cancer cells.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The exploration of derivatives and analogs of N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-4-(trifluoromethyl)benzamide has led to the synthesis of various compounds with potential applications in scientific research. For instance, new oxyalkyl derivatives of trifluoromethanesulfonamide have been synthesized, highlighting the dynamic rivalry between different types of chain and cyclic associates across various phase states. This study employed IR spectroscopy, theoretical calculations, and QTAIM analyses to understand the structure of species predominating in different states at different temperatures (Chipanina et al., 2020).

Antimicrobial and Antifungal Activities

Several studies have focused on the design and synthesis of new derivatives containing the morpholine moiety, demonstrating antimicrobial and antifungal properties. For example, new 1,2,4-triazole derivatives containing the morpholine moiety have shown significant antimicrobial activities, providing a basis for the development of new antimicrobial agents (Sahin et al., 2012). Additionally, N-benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes have been synthesized and characterized, revealing antifungal activity against major plant pathogens (Zhou Weiqun et al., 2005).

Antiproliferative and Antitumor Activities

The development of novel compounds with antiproliferative and antitumor activities is a significant area of research. For instance, a study on the design, synthesis, and antiproliferative activity evaluation of m-(4-morpholinyl-1,3,5-triazin-2-yl)benzamides in vitro has identified compounds with potent antiproliferative activities, suggesting their potential as novel antiproliferative agents (Wang et al., 2015). Similarly, the synthesis and characterization of novel 5-substituted tetrazoles with inhibiting activity of corrosion for mild steel in acidic media highlight the diverse potential applications of these compounds in scientific research (Aouine et al., 2011).